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Compound of Interest

Compound Name: Manganese carbide

CAS No.: 12266-65-8

Cat. No.: B16070699

Get Quote

An essential guide for the safe handling, management, and disposal of manganese carbide in

a laboratory setting, ensuring the safety of personnel and compliance with regulatory

standards.

For researchers, scientists, and professionals in drug development, the proper management of

chemical waste is paramount. This document provides a comprehensive, step-by-step guide to

the safe disposal of manganese carbide, a compound that requires careful handling due to its

potential hazards. Adherence to these procedures is critical for minimizing risks and ensuring a

safe laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the immediate safety

and handling precautions for manganese carbide. The primary risks associated with this

compound are dust inhalation, flammability, and reactions with moisture.

Personal Protective Equipment (PPE): All personnel handling manganese carbide must wear

the following PPE:
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Respiratory Protection: A full-face respirator is necessary if exposure limits are exceeded or

if dust is present.[1]

Skin Protection: Chemical-impermeable gloves and fire/flame-resistant and impervious

clothing are required.[1]

Eye Protection: Tightly fitting safety goggles with side-shields are mandatory.[1]

Handling and Storage:

Always handle manganese carbide in a well-ventilated area, preferably within a chemical

fume hood.[1][2]

Use non-sparking tools and avoid the formation of dust and aerosols.[1][2]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place,

away from incompatible materials.[1][2][3][4]

Prevent fire caused by electrostatic discharge.[2]

Hazardous Waste Classification
Proper disposal of manganese carbide begins with its correct classification as a hazardous

waste. While manganese compounds are listed as toxic substances under Section 313 of the

Emergency Planning and Community Right to Know Act (EPCRA), a specific EPA hazardous

waste code for manganese carbide is not explicitly listed. Therefore, classification must be

based on the characteristics of the waste.

Manganese carbide may exhibit one or more of the following hazardous characteristics as

defined by the Resource Conservation and Recovery Act (RCRA):

Ignitability (EPA Waste Code: D001): Manganese carbide powder and dust are flammable.

Reactivity (EPA Waste Code: D003): It can react with water or acids to produce flammable

gases.

It is the responsibility of the waste generator to determine the hazardous characteristics of the

manganese carbide waste, which may require laboratory analysis. Consultation with your
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institution's Environmental Health and Safety (EHS) department and a licensed hazardous

waste disposal facility is essential to ensure accurate classification.

Step-by-Step Disposal Procedure
The disposal of manganese carbide must be managed as a hazardous waste. Do not attempt

to dispose of this material down the drain or in regular solid waste. The following steps outline

the recommended procedure for its proper disposal.

Step 1: Waste Collection and Labeling

Container Selection: Collect manganese carbide waste in a designated, compatible, and

properly sealed container. The container must be in good condition, free of leaks or cracks.

Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name "Manganese Carbide," and the appropriate hazard pictograms (e.g., flammable).

Step 2: On-Site Storage

Segregation: Store the hazardous waste container in a designated, well-ventilated, and

secure area, segregated from incompatible materials.

Accumulation Time: Be aware of and comply with the hazardous waste accumulation time

limits for your generator status (e.g., Very Small Quantity Generator, Small Quantity

Generator, or Large Quantity Generator).

Step 3: Arrange for Disposal with a Licensed Facility

Contact a Licensed Facility: Engage a certified hazardous waste disposal company. Provide

them with the Safety Data Sheet (SDS) for manganese carbide and any analytical results

from waste characterization.

Disposal Method Selection: The disposal facility will determine the most appropriate

treatment and disposal method based on the waste's characteristics and regulatory

requirements. The two primary recommended methods are:

Controlled Incineration: This process involves burning the hazardous material at high

temperatures in a specialized incinerator equipped with flue gas scrubbing to neutralize
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harmful emissions.[1]

Chemical Destruction Plant: These facilities use chemical processes to neutralize or

destroy the hazardous components of the waste.[1]

Landfill: Land disposal is the least preferred option and is only permissible for treated

residues from incineration or chemical destruction that meet strict regulatory standards.

Step 4: Packaging and Transportation

Packaging: Package the hazardous waste container according to the Department of

Transportation (DOT) regulations and the specific requirements of the disposal facility.

Manifesting: A hazardous waste manifest must be completed to track the waste from the

point of generation to its final disposal.

Transportation: The transport of the hazardous waste must be conducted by a licensed

hazardous waste transporter.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area

and secure all entry points.

Remove Ignition Sources: Eliminate all sources of ignition in the vicinity of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment and Cleanup:

Wearing the appropriate PPE, carefully collect the spilled material using spark-proof tools.

Place the collected material into a suitable, labeled, and closed container for disposal.

Do not allow the spilled material to enter drains or waterways.[1]
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Decontamination: Thoroughly clean the spill area after the material has been collected.

Quantitative Data Summary
Parameter Value/Information Source

Chemical Formula Mn3C [3]

CAS Number 12121-90-3 [1]

Appearance Grey-black powder [3]

Melting Point 1520°C [3]

Density 6.89 g/cm³ [3]

Solubility

Insoluble in concentrated

sulfuric acid and nitric acid.

Decomposed by water or dilute

acid.

[3]

Potential EPA Hazardous

Waste Codes

D001 (Ignitability), D003

(Reactivity)
-

Manganese Carbide Disposal Workflow
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Caption: Workflow for the safe disposal of manganese carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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